Cas no 100-34-5 (Benzenediazonium,chloride (1:1))

Colorless crystals. Soluble in ethanol \ water, insoluble in ether \ benzene \ ligroin. The aqueous solution is neutral.

Benzenediazonium,chloride (1:1) structure

100-34-5 structure

Product Name:Benzenediazonium,chloride (1:1)

CAS No:100-34-5

Molecular Formula:C₆H₅N₂+^.Cl-

Molecular Weight:140.5703

CID:134843

PubChem ID:60992

Benzenediazonium,chloride (1:1) Properties

Names and Identifiers

- Benzenediazonium,chloride (1:1)
- benzenediazonium chloride
- Benzene diazonium chloride (dry)
- Benzene diazonium chloride (dry) [Forbidden]
- Benzenediazonium,chloride (6CI,8CI,9CI)
- Phenyldiazonium chloride
- Edaravone Impurity 1
- diazobenzene chloride
- CHLOROPHENYLDIAZENE
- DTXSID30142846
- 100-34-5
- CLRSZXHOSMKUIB-UHFFFAOYSA-M
- phenyl diazonium chloride
- UNII-3U50A1GI4F
- Q4890760
- BENZENEDIAZONIUM, CHLORIDE (1:1)
- BENZENE DIAZONIUM CHLORIDE
- Benzenediazonium, chloride
- 3U50A1GI4F
- NS00041165
- EINECS 202-842-6
- phenyl-diazonium chloride
- benzenediazonium;chloride
- SCHEMBL73874
- +Expand
- InChIKey： CLRSZXHOSMKUIB-UHFFFAOYSA-M
- Inchi： 1S\/C6H5N2.ClH\/c7-8-6-4-2-1-3-5-6;\/h1-5H;1H\/q+1;\/p-1
- SMILES： [Cl-].N#[N+]C1C=CC=CC=1

Computed Properties

Exact Mass: 140.0141259g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 140.0141259g/mol
Heavy Atom Count: 9
Complexity: 105
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 28.2Å²

Experimental Properties

Refractive Index: 1.4877 (estimate)
Boiling Point: 228.71°C (rough estimate)
Density: 1.2625 (rough estimate)

Benzenediazonium,chloride (1:1) Related Literature

1. Reaction of perfluoroalkyl carbanions with benzenediazonium chloride

B. L. Dyatkin,L. G. Zhuravkova,B. I. Martynov,S. R. Sterlin,I. L. Knunyants J. Chem. Soc. Chem. Commun. 1972 618a
2. Thermocouple method for studying oxidation reactions. Part 3.—The photosensitized oxidation of cumene, cyclohexene and p-cymene

J. A. Howard,J. C. Robb Trans. Faraday Soc. 1963 59 1590
3. 183. Decomposition reactions of the aromatic diazo-compounds. Part VI. Reactions of benzenediazonium chloride with metals

William A. Waters J. Chem. Soc. 1939 864
4. 424. Decomposition reactions of the aromatic diazo-compounds. Part II. Some reactions of benzenediazonium chloride

William A. Waters J. Chem. Soc. 1937 2007
5. Acylarylnitrosamines. Part 12. Decomposition of N-nitrosoacetanilide and p-nitro-N-nitrosoacetanilide in bromotrichloromethane. An answer to the long-standing problem of the mechanism of ‘anomalous’ dual halogen abstractions

J. I. G. Cadogan,John Cook,Robin G. M. Landells,John T. Sharp J. Chem. Soc. Perkin Trans. 1 1977 1835
6. 206. Decomposition reactions of the aromatic diazo-compounds. Part V. Reactions of benzenediazonium chloride with sulphur, selenium, and tellurium

William A. Waters J. Chem. Soc. 1938 1077
7. On the formation of benzenediazonium chloride in Gomberg–Hey type reactions of diazonium salts with bromotrichloromethane, carbon tetrachloride, and chloroform. The solution of a long-standing mechanistic puzzle

J. I. G. Cadogan,Robin G. M. Landells,John T. Sharp J. Chem. Soc. Chem. Commun. 1976 851
8. Arenediazonium salts as electrophiles for the oxidative addition of gold(i)

Eric Omar Asomoza-Solís,Jonathan Rojas-Ocampo,Rubén Alfredo Toscano,Susana Porcel Chem. Commun. 2016 52 7295
9. A general access to organogold(iii) complexes by oxidative addition of diazonium salts

Long Huang,Frank Rominger,Matthias Rudolph,A. Stephen K. Hashmi Chem. Commun. 2016 52 6435
10. Organic chemistry

J. Chem. Soc. Abstr. 1900 78 A1

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